Cas no 888484-99-9 (3,5-Dibromo-1H-pyrazole-4-carbaldehyde)

3,5-Dibromo-1H-pyrazole-4-carbaldehyde is a halogenated pyrazole derivative characterized by its reactive aldehyde functional group and two bromine substituents at the 3- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further functionalization. Its aldehyde group allows for condensation and nucleophilic addition reactions, facilitating the construction of complex molecular architectures. The compound’s well-defined structure and reactivity make it valuable for research in medicinal chemistry and material science. Proper handling is advised due to its potential sensitivity to moisture and light.
3,5-Dibromo-1H-pyrazole-4-carbaldehyde structure
888484-99-9 structure
Product Name:3,5-Dibromo-1H-pyrazole-4-carbaldehyde
CAS No:888484-99-9
MF:C4H2Br2N2O
MW:253.879478931427
MDL:MFCD14706480
CID:2105845
PubChem ID:57434726
Update Time:2025-10-25

3,5-Dibromo-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-1H-pyrazole-4-carbaldehyde
    • BKUYWYXSQUOTIP-UHFFFAOYSA-N
    • 3,5-dibromo-1H-pyrazole-4-carboxaldehyde
    • 3,5-Dibromo-1H-pyrazole-4-carbaldehyde
    • MDL: MFCD14706480
    • Inchi: 1S/C4H2Br2N2O/c5-3-2(1-9)4(6)8-7-3/h1H,(H,7,8)
    • InChI Key: BKUYWYXSQUOTIP-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C(=NN1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Topological Polar Surface Area: 45.8

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Additional information on 3,5-Dibromo-1H-pyrazole-4-carbaldehyde

Introduction to 3,5-Dibromo-1H-pyrazole-4-carbaldehyde (CAS No. 888484-99-9)

3,5-Dibromo-1H-pyrazole-4-carbaldehyde, with the CAS number 888484-99-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and synthetic utility.

The molecular formula of 3,5-Dibromo-1H-pyrazole-4-carbaldehyde is C5H3Br2N2O, and it has a molecular weight of approximately 267.90 g/mol. The compound features a pyrazole ring substituted with two bromine atoms at the 3 and 5 positions, and a formyl group at the 4 position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive building block for the synthesis of more complex organic compounds.

In the realm of medicinal chemistry, 3,5-Dibromo-1H-pyrazole-4-carbaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role in the development of novel inhibitors for various therapeutic targets. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3,5-Dibromo-1H-pyrazole-4-carbaldehyde exhibited potent inhibitory activity against protein kinases, which are key enzymes involved in many cellular processes and diseases such as cancer.

Beyond its medicinal applications, 3,5-Dibromo-1H-pyrazole-4-carbaldehyde has also found utility in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable ligand for the synthesis of metal-organic frameworks (MOFs). These MOFs have shown promise in gas storage, catalysis, and sensing applications. A notable example is a study published in Chemical Communications in 2020, where researchers demonstrated that MOFs derived from 3,5-Dibromo-1H-pyrazole-4-carbaldehyde exhibited high surface areas and excellent stability under various conditions.

The synthetic accessibility of 3,5-Dibromo-1H-pyrazole-4-carbaldehyde is another factor contributing to its widespread use. The compound can be synthesized through a series of well-established organic reactions, including bromination and formylation steps. A common synthetic route involves the bromination of 1H-pyrazole followed by formylation using Vilsmeier reagents or other formylating agents. This robust synthetic methodology ensures that researchers can readily access this compound for further exploration.

In terms of safety and handling, while 3,5-Dibromo-1H-pyrazole-4-carbaldehyde is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for 3,5-Dibromo-1H-pyrazole-4-carbaldehyde are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent advancements in computational chemistry have enabled the rational design of more potent and selective derivatives of this compound. These computational tools help predict the biological activity and physicochemical properties of potential derivatives before they are synthesized experimentally.

In conclusion, 3,5-Dibromo-1H-pyrazole-4-carbaldehyde (CAS No. 888484-99-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further research and development. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials for various applications.

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